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Compound of Interest

Compound Name:
1,2-Dilauroyl-sn-glycero-3-

phosphocholine

Cat. No.: B033377 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuances of

lipid bilayer behavior is paramount. The fluidity of a cell membrane, largely dictated by its lipid

composition, governs a multitude of cellular processes, from signaling to drug interaction. This

guide provides an in-depth comparison of the membrane fluidity of 1,2-dilauroyl-sn-glycero-3-
phosphocholine (DLPC) against other common phosphatidylcholines (PCs), supported by

experimental data and detailed methodologies.

The key differentiator among phosphatidylcholines lies in the structure of their fatty acid tails.

Factors such as the length of the acyl chains and the number of double bonds (saturation)

directly influence the packing of lipid molecules, and consequently, the fluidity of the

membrane. Shorter acyl chains and a higher degree of unsaturation lead to more fluid

membranes due to weaker van der Waals interactions and kinks in the lipid tails that disrupt

tight packing.

At a Glance: Comparing Physical Properties of
Common PCs
The table below summarizes the key physical and thermotropic properties of DLPC and other

frequently used PCs: 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC), 1,2-dipalmitoyl-sn-

glycero-3-phosphocholine (DPPC), and 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC). The

phase transition temperature (Tm) is a critical indicator of membrane fluidity, representing the
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temperature at which the lipid bilayer transitions from a rigid gel phase to a more fluid liquid-

crystalline phase.

Phosphatidylc
holine (PC)

Abbreviation
Acyl Chain
Composition

Molecular
Weight

Phase
Transition
Temp. (Tm)
(°C)

1,2-dilauroyl-sn-

glycero-3-

phosphocholine

DLPC 12:0/12:0 621.84 -2

1,2-dimyristoyl-

sn-glycero-3-

phosphocholine

DMPC 14:0/14:0 677.93 24

1,2-dipalmitoyl-

sn-glycero-3-

phosphocholine

DPPC 16:0/16:0 734.04 41

1,2-dioleoyl-sn-

glycero-3-

phosphocholine

DOPC 18:1/18:1 786.11 -17

Data sourced from Avanti Polar Lipids.[1]

As the data illustrates, DLPC, with the shortest saturated acyl chains (12 carbons), exhibits the

lowest phase transition temperature among the saturated PCs, indicating the highest fluidity at

physiological temperatures. As the acyl chain length increases from DLPC to DMPC and

DPPC, the Tm rises, signifying a decrease in membrane fluidity. DOPC, despite having the

longest acyl chains (18 carbons), possesses a double bond in each chain (18:1), which

introduces a "kink" that dramatically lowers its Tm and increases its fluidity, making its

membrane the most fluid of the four at a given temperature above their respective Tm.

Visualizing the Fluidity Hierarchy
The relationship between the structural properties of these PCs and their resulting membrane

fluidity can be visualized as a logical flow.
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Factors Influencing Membrane Fluidity of Phosphatidylcholines

DLPC (12:0)
Shortest Saturated Chains

Highest Fluidity
(Lowest Tm)

 Increased
 Fluidity 

DMPC (14:0)
Intermediate Saturated Chains

High Fluidity

DPPC (16:0)
Longest Saturated Chains

Lowest Fluidity
(Highest Tm)

 Decreased
 Fluidity 

DOPC (18:1)
Unsaturated Chains

 Kink Disrupts
 Packing 

Moderate Fluidity

DSC Experimental Workflow for Liposome Phase Transition Analysis

1. Liposome Preparation
(e.g., thin-film hydration followed by extrusion)

2. Sample Loading
(Liposome suspension into DSC sample pan, buffer into reference pan)

3. Thermal Scanning
(Heating and cooling cycles across the expected Tm range at a constant rate)

4. Data Acquisition
(Measurement of differential heat flow between sample and reference)

5. Data Analysis
(Determination of Tm from the peak of the endotherm and ΔH from the peak area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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